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Compound of Interest

Compound Name: 2-Iodo-6-(trifluoromethyl)pyridine

Cat. No.: B597997 Get Quote

For Immediate Use by Laboratory Professionals

This document provides essential safety and logistical information for the proper disposal of 2-
Iodo-6-(trifluoromethyl)pyridine (CAS Number: 100366-74-3). The following procedures are

designed to ensure the safety of laboratory personnel and compliance with environmental

regulations. This compound is classified as a hazardous substance, and all handling and

disposal steps must be conducted with appropriate precautions.

Immediate Safety and Handling Precautions
Before beginning any disposal procedures, it is crucial to handle 2-Iodo-6-
(trifluoromethyl)pyridine with appropriate safety measures. Based on available safety data,

this substance should be treated as hazardous.

Personal Protective Equipment (PPE):

Gloves: Wear chemically resistant gloves (e.g., nitrile rubber).

Eye Protection: Use safety glasses with side shields or chemical splash goggles.[1]

Lab Coat: A standard laboratory coat is required to protect clothing and skin.

Respiratory Protection: All handling should be performed in a well-ventilated area, preferably

within a certified chemical fume hood, to avoid inhalation of dust or vapors.[1]
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In Case of Spills: Spills should be managed by absorbing the material with an inert, non-

combustible absorbent such as vermiculite or sand. The absorbed material must then be

collected into a sealed, properly labeled container for hazardous waste.[2] Prevent the

chemical from entering drains or waterways.

Waste Characterization and Hazard Profile
2-Iodo-6-(trifluoromethyl)pyridine is a halogenated organic compound. Due to its chemical

structure, it is categorized as hazardous waste. The primary disposal route for such materials is

incineration at a licensed facility.[3][4] Under no circumstances should this chemical be

disposed of down the drain or in regular municipal trash.[3]

Hazard Summary Table:

Hazard Statement Code Description

H302 Harmful if swallowed.[5][6]

H315 Causes skin irritation.[1][5][6]

H319 Causes serious eye irritation.[1][3][5][6]

H335 May cause respiratory irritation.[1][5][6]

This data is based on available Safety Data Sheets for 2-Iodo-6-(trifluoromethyl)pyridine and

structurally similar compounds.

Step-by-Step Disposal Protocol
Objective: To safely collect, label, and prepare 2-Iodo-6-(trifluoromethyl)pyridine waste for

pickup by a certified hazardous waste management service.

Materials:

Designated hazardous waste container (chemically compatible, leak-proof, with a secure

screw-top cap). Glass or high-density polyethylene (HDPE) are generally suitable.

"Hazardous Waste" label.
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Inert absorbent material (vermiculite, sand) for residual amounts.

Appropriate PPE (as listed in Section 1).

Procedure:

Waste Segregation:

Establish a dedicated waste container specifically for "Halogenated Organic Waste."[2][7]

[8]

Crucially, do not mix 2-Iodo-6-(trifluoromethyl)pyridine waste with incompatible

materials such as strong oxidizing agents or acids.[2]

Container Selection and Labeling:

Select a chemically compatible, leak-proof container that is in good condition, without

cracks or leaks.

Before adding any waste, affix a "Hazardous Waste" label to the container.

The label must include:

The words "Hazardous Waste."

The full chemical name: "2-Iodo-6-(trifluoromethyl)pyridine" (no abbreviations or

chemical formulas).

An accurate list of all constituents and their approximate percentages if it is a mixed

waste stream.

The specific hazard characteristics (e.g., "Toxic," "Irritant").

Waste Collection:

Carefully transfer the waste 2-Iodo-6-(trifluoromethyl)pyridine into the designated

container.
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For residual amounts in the primary container, rinse with a small amount of a suitable

solvent (e.g., acetone, ethanol) and add the rinsate to the halogenated waste container.

Keep the waste container securely closed at all times, except when actively adding waste.

[2]

Storage Pending Disposal:

Store the sealed and labeled waste container in a cool, dry, and well-ventilated secondary

containment area, away from heat or ignition sources.[2][9]

Ensure the storage area is segregated from incompatible chemicals.[2]

Arranging for Disposal:

Once the container is full or the project is complete, contact your institution's

Environmental Health and Safety (EHS) department or a licensed chemical waste disposal

contractor to arrange for pickup.

Follow all institutional procedures for scheduling a hazardous waste collection.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 2-Iodo-
6-(trifluoromethyl)pyridine.
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Start: Have 2-Iodo-6-(trifluoromethyl)pyridine Waste

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Locate Designated
'Halogenated Organic Waste' Container

Is Container Properly Labeled?

Action: Apply Hazardous Waste Label
- Full Chemical Name

- Hazards

No

Step 3: Carefully Transfer Waste
into Container

Yes

Step 4: Securely Seal Container

Step 5: Store in Designated
Secondary Containment Area

Step 6: Arrange for Pickup by
Certified Waste Disposal Service

End of Procedure

Click to download full resolution via product page

Caption: Disposal workflow for 2-Iodo-6-(trifluoromethyl)pyridine.
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This guide is intended to provide clear, actionable steps for the safe disposal of 2-Iodo-6-
(trifluoromethyl)pyridine. Always consult your institution's specific safety and waste disposal

protocols and the manufacturer's Safety Data Sheet (SDS) before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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